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Compound of Interest

5-Amino-2-
Compound Name: ) ) )
morpholinobenzenecarboxylic acid

cat. No.: B1269895

Essential Safety and Handling Guide for 5-Amino-2-
morpholinobenzenecarboxylic Acid

This guide provides immediate, essential safety protocols and logistical plans for handling 5-
Amino-2-morpholinobenzenecarboxylic acid (CAS Number: 65989-45-9). Adherence to
these procedures is critical for ensuring personal safety and proper chemical management in a
laboratory setting. The following recommendations are based on the hazard profile of
structurally similar compounds and general best practices for handling aromatic amino acids.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 5-Amino-2-morpholinobenzenecarboxylic acid
is not readily available, analogous compounds suggest it may cause skin irritation, serious eye
irritation, and potential respiratory irritation.[1][2] Therefore, it is crucial to handle this compound
with appropriate caution in a controlled laboratory environment.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the primary defense
against exposure. The following table summarizes the recommended PPE for handling this
compound.
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Situation Required PPE Specifications & Notes

Chemical safety goggles or

Routine Handling (Small ) glasses that meet OSHA 29
N Eye/Face Protection

Quantities) CFR 1910.133 or European

Standard EN166 standards.[1]

Chemically resistant gloves
] (e.g., nitrile rubber). Always
Hand Protection ) ) )
inspect gloves for integrity

before use.[1]

A standard laboratory coat is

Lab Coat )
mandatory to protect skin.
A NIOSH/MSHA-approved N95
Risk of Dust/Aerosol ) ) dust mask or work under a
) Respiratory Protection - )
Generation certified chemical fume hood.
[11[2]
Splash goggles, full suit, dust
respirator, boots, and gloves. A
Large Spills Full Body Protection self-contained breathing

apparatus may be necessary.

[1]

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is essential for minimizing the risks associated with handling 5-Amino-2-
morpholinobenzenecarboxylic acid.

Preparation and Engineering Controls

o Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that
may generate dust, use a chemical fume hood.[1]

o Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[1]
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PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of
damage or degradation. Do not use compromised equipment.[1]

Handling the Chemical

Weighing & Preparation: When weighing or preparing the solid compound, do so in a
chemical fume hood or a ventilated enclosure to avoid the generation and inhalation of dust.

[2]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete
and before leaving the work area.[1] Do not eat, drink, or smoke in the work area.[1]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
place.[2] Recommended storage temperature is 2-8°C.[3]

Emergency Procedures

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1] Remove contact
lenses, if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical
advice/attention.

Skin Contact: In case of skin contact, take off immediately all contaminated clothing. Wash
with plenty of soap and water. If skin irritation occurs, get medical advice/attention.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Call a POISON CENTER or doctor if you feel unwell.

Spill: In case of a spill, avoid breathing dust.[4] Wear appropriate PPE, cover the spill with an
inert absorbent material, and collect it in a sealed container for disposal.[2][4]

Waste Disposal Plan

Proper disposal of chemical waste is crucial for environmental safety and regulatory

compliance.

Step-by-Step Disposal Protocol
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e Segregation: Collect all waste containing 5-Amino-2-morpholinobenzenecarboxylic acid,
including unused product, contaminated lab supplies (e.g., gloves, absorbent paper), and
empty containers, in a designated and clearly labeled hazardous waste container.[2]

o Containerization: Use a chemically resistant, sealable container for waste collection. Ensure
the waste container is kept closed except when adding waste.[2]

» Disposal: Dispose of the hazardous waste through a licensed environmental disposal
service.[2] Follow all local, state, and federal regulations for chemical waste disposal.[2] Do
not let the product enter drains.

Workflow and Safety Diagram
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Safe Handling Workflow for 5-Amino-2-morpholinobenzenecarboxylic Acid

Preparation

Cnspect and Don PPE]

Verify Engineering Controls
(Fume Hood, Eyewash)

Han&ling
Weighing/Preparation
(in Fume Hood)

Experimental Use

Post-Handling

Personal Hygiene
(Wash Hands)

[Segregate and Contain Wasta

Dis%mal
[Contact Licensed Disposal Servica

[Store Chemical Properly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 5-Amino-2-
morpholinobenzenecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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